Cas no 71742-42-2 (Benzene, 1,3-dichloro-5-iodo-2-methoxy-)

Benzene, 1,3-dichloro-5-iodo-2-methoxy-, is a halogenated aromatic compound featuring a methoxy group and a combination of chloro and iodo substituents. Its unique substitution pattern makes it a valuable intermediate in organic synthesis, particularly for constructing complex molecules in pharmaceuticals and agrochemicals. The presence of both electron-withdrawing (chloro, iodo) and electron-donating (methoxy) groups enhances its reactivity in cross-coupling reactions, such as Suzuki or Ullmann couplings. The iodine moiety offers further functionalization potential via metal-catalyzed substitutions. This compound’s stability and well-defined reactivity profile make it suitable for precise synthetic applications, ensuring consistent performance in multi-step transformations.
Benzene, 1,3-dichloro-5-iodo-2-methoxy- structure
71742-42-2 structure
Product Name:Benzene, 1,3-dichloro-5-iodo-2-methoxy-
CAS No:71742-42-2
MF:C7H5Cl2IO
MW:302.924472570419
MDL:MFCD17169798
CID:4156083
PubChem ID:12489359
Update Time:2025-06-07

Benzene, 1,3-dichloro-5-iodo-2-methoxy- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1,3-dichloro-5-iodo-2-methoxy-
    • 1,3-Dichloro-5-iodo-2-methoxybenzene
    • MFCD17169798
    • E82204
    • SCHEMBL17110036
    • 71742-42-2
    • CS-0179791
    • MDL： MFCD17169798
    • Inchi： 1S/C7H5Cl2IO/c1-11-7-5(8)2-4(10)3-6(7)9/h2-3H,1H3
    • InChI Key： DPJGGYZSAZOOMT-UHFFFAOYSA-N
    • SMILES： IC1C=C(C(=C(C=1)Cl)OC)Cl

Computed Properties

  • Exact Mass: 301.87622g/mol
  • Monoisotopic Mass: 301.87622g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.8
  • Topological Polar Surface Area: 9.2Ų

Benzene, 1,3-dichloro-5-iodo-2-methoxy- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
Y1108074-1g
1,3-Dichloro-5-iodo-2-methoxybenzene
 71742-42-2 95%
1g
 $290 2024-06-05
AstaTech
E82204-0.1/G
1,3-DICHLORO-5-IODO-2-METHOXYBENZENE
 71742-42-2 95%
0.1g
 $52 2023-09-18
AstaTech
E82204-0.25/G
1,3-DICHLORO-5-IODO-2-METHOXYBENZENE
 71742-42-2 95%
0.25g
 $83 2023-09-18
AstaTech
E82204-1/G
1,3-DICHLORO-5-IODO-2-METHOXYBENZENE
 71742-42-2 95%
1g
 $118 2023-09-18
1PlusChem
1P01V31L-100mg
1,3-Dichloro-5-iodo-2-methoxybenzene
 71742-42-2 98%
100mg
 $50.00 2024-04-21
1PlusChem
1P01V31L-250mg
1,3-Dichloro-5-iodo-2-methoxybenzene
 71742-42-2 98%
250mg
 $80.00 2024-04-21
1PlusChem
1P01V31L-1g
1,3-Dichloro-5-iodo-2-methoxybenzene
 71742-42-2 98%
1g
 $116.00 2024-04-21
Aaron
AR01V39X-100mg
1,3-Dichloro-5-iodo-2-methoxybenzene
 71742-42-2 95%
100mg
 $29.00 2025-02-12
Aaron
AR01V39X-250mg
1,3-Dichloro-5-iodo-2-methoxybenzene
 71742-42-2 95%
250mg
 $57.00 2025-02-12
Aaron
AR01V39X-1g
1,3-Dichloro-5-iodo-2-methoxybenzene
 71742-42-2 95%
1g
 $91.00 2025-02-12

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